Cas no 1805603-74-0 (5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine)

• Product name: 5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1805603-74-0
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 4803942

5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F5NO/c1-4-6(9(12,13)14)7(16-2)5(3-15-4)8(10)11/h3,8H,1-2H3
• InChI Key： PTXLQQMINSZZDW-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C(F)F)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 22.1
• XLogP3: 2.7

Additional information on 5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine (CAS No. 1805603-74-0)

5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine (CAS No. 1805603-74-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular framework, featuring difluoromethyl, methoxy, and trifluoromethyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1805603-74-0 is frequently searched in chemical databases, reflecting its growing relevance in industrial and academic applications.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. 5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine exemplifies this trend, as researchers explore its potential in developing novel antiviral agents and herbicides. A common query among scientists is, "What are the synthetic routes for CAS 1805603-74-0?" The answer lies in multi-step organic reactions, including nucleophilic substitution and cross-coupling methodologies, which are optimized for scalability and yield.

The compound's pyridine core is a hallmark of many FDA-approved drugs, and its trifluoromethyl group is particularly valued for improving binding affinity to biological targets. Recent studies highlight its role in crop protection chemicals, where its difluoromethyl moiety contributes to prolonged field efficacy. This aligns with the global push for sustainable agriculture, a hot topic in 2024, as farmers seek eco-friendly alternatives to traditional pesticides.

From an analytical perspective, 5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine is characterized by advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm its purity and structural integrity, critical for regulatory compliance. Laboratories often search for "suppliers of CAS 1805603-74-0" or "MSDS data for fluorinated pyridines," underscoring the need for reliable sourcing and safety documentation.

Innovations in green chemistry have also impacted the production of this compound. Researchers are investigating solvent-free reactions and catalytic processes to minimize waste, addressing environmental concerns tied to fluorochemical manufacturing. Such advancements resonate with the broader scientific community's focus on carbon footprint reduction, a recurring theme in AI-driven literature analyses.

In summary, 5-(Difluoromethyl)-4-methoxy-2-methyl-3-(trifluoromethyl)pyridine (CAS No. 1805603-74-0) represents a convergence of medicinal chemistry and agrochemical innovation. Its structural complexity and functional diversity position it as a key player in addressing contemporary challenges, from drug resistance to food security. As interest in fluorine-containing scaffolds grows, this compound will likely remain a focal point of interdisciplinary research.